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Compound of Interest

Compound Name: 2-Isopropyl-2H-indazole

Cat. No.: B15072020 Get Quote

2-Isopropyl-2H-indazole: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 2-Isopropyl-2H-indazole. Due to the limited availability of direct experimental

data for this specific compound, this guide leverages information on the parent 2H-indazole

scaffold and closely related derivatives to provide a thorough understanding.

Structural Confirmation and Properties
2-Isopropyl-2H-indazole is a derivative of indazole, a bicyclic heteroaromatic organic

compound. The core structure consists of a benzene ring fused to a pyrazole ring. In the 2H-

indazole tautomer, the isopropyl group is attached to the nitrogen atom at the 2-position of the

indazole ring.

While specific experimental data for 2-Isopropyl-2H-indazole is not readily available in the

public domain, we can infer its general properties based on the 2H-indazole class of

compounds. These are typically stable, crystalline solids or oils at room temperature. The

addition of the isopropyl group, a small, non-polar alkyl substituent, would be expected to

increase its lipophilicity compared to the parent 2H-indazole.

For comparative purposes, the properties of a closely related and commercially available

derivative, methyl 2-isopropyl-2H-indazole-3-carboxylate, are presented below.
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Property Value

Molecular Formula C12H14N2O2

Molecular Weight 218.25 g/mol

CAS Number 173600-07-2

Physical Form Not Specified

Purity ≥95%

Data for Methyl 2-isopropyl-2H-indazole-3-carboxylate

Synthesis of 2-Isopropyl-2H-indazole
A general and efficient method for the regioselective synthesis of 2-alkyl-2H-indazoles has

been reported. This approach provides a viable pathway for the preparation of 2-Isopropyl-2H-
indazole.

Experimental Protocol: General Synthesis of 2-Alkyl-2H-
indazoles
A common method for the N-alkylation of indazoles involves the reaction of the indazole with

an appropriate alkylating agent in the presence of a base. To favor the formation of the 2-

alkylated product over the 1-alkylated isomer, specific reaction conditions and reagents are

employed.

Materials:

1H-Indazole

2-Iodopropane (or other suitable isopropylating agent)

A suitable base (e.g., Sodium Hydride, Potassium Carbonate)

A suitable solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile)

Procedure:
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To a solution of 1H-indazole in a suitable solvent, the base is added portion-wise at a

controlled temperature (e.g., 0 °C).

The mixture is stirred for a specified time to allow for the formation of the indazole anion.

The isopropylating agent (e.g., 2-iodopropane) is then added to the reaction mixture.

The reaction is stirred at room temperature or with gentle heating until the starting material is

consumed (monitored by TLC or LC-MS).

Upon completion, the reaction is quenched with water and the product is extracted with an

organic solvent.

The organic layer is washed, dried, and concentrated under reduced pressure.

The crude product is then purified by column chromatography to isolate the 2-Isopropyl-2H-
indazole.

The regioselectivity of the alkylation can be influenced by the choice of base, solvent, and

temperature.

Visualizing the Structure
The chemical structure of 2-Isopropyl-2H-indazole is depicted below.

Caption: Chemical structure of 2-Isopropyl-2H-indazole.

To cite this document: BenchChem. [what is the structure of 2-Isopropyl-2H-indazole].
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[https://www.benchchem.com/product/b15072020#what-is-the-structure-of-2-isopropyl-2h-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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